2-Acetamido-3-nitro-9-fluorenone
Overview
Description
2-Acetamido-3-nitro-9-fluorenone is a chemical compound with the linear formula C15H10N2O4 . It has a molecular weight of 282.258 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-Acetamido-3-nitro-9-fluorenone consists of a fluorenone core, which is a polycyclic aromatic ketone, substituted with an acetamido group at the 2 position and a nitro group at the 3 position . The compound is achiral, meaning it does not have a non-superimposable mirror image .Scientific Research Applications
Mutagenicity Studies
A study by Jin et al. (1982) revealed that a commercial sample of 3-nitro-9-fluorenone, which contains 2-acetamido-3-nitro-9-fluorenone, demonstrated potent mutagenic properties in the Ames Salmonella assay. This mutagenicity was attributed to the presence of dinitrofluorenone and acetamidomononitrofluorenone compounds in the sample, suggesting that 2-acetamido-3-nitro-9-fluorenone has potential mutagenic effects (Jin, Xu, Nachtman, & Wei, 1982).
Biochemical Pharmacology
Kaplan and Gutmann (1979) explored the microsomal metabolism of arylamides in rats and guinea pigs, identifying 3-acetamido-9-fluorenone as a metabolic product. This research highlights the biochemical transformation pathways of compounds related to 2-acetamido-3-nitro-9-fluorenone (Kaplan & Gutmann, 1979).
Chemistry of Gold(I) Complexes
A study by Olmstead et al. (2001) examined the interaction of gold(I) complexes with organic acceptor molecules, including nitro-9-fluorenones. This research provides insights into the electron donor properties of such complexes and the role of 2-acetamido-3-nitro-9-fluorenone in these interactions (Olmstead, Jiang, Attar, & Balch, 2001).
Development of Novel Electron Acceptors
Perepichka et al. (2000) synthesized novel electron acceptors by modifying fluorenone derivatives, such as 2-acetamido-3-nitro-9-fluorenone. These derivatives exhibited varied electron acceptor properties, contributing to the advancement of materials science in the context of organic electronics (Perepichka et al., 2000).
Mass Spectrometry of Nitro-PAHs
Research by Dotter et al. (1996) utilized laser desorption/ionization time-of-flight mass spectrometry to analyze nitrated polycyclic aromatic hydrocarbons (nitro-PAHs), including 2-nitro-9-fluorenone. This study is vital for understanding the mass spectrometric behavior of compounds related to 2-acetamido-3-nitro-9-fluorenone (Dotter, Smith, Young, Kelly, Jones, McCauley, & Chang, 1996).
Structural Analysis of Nitro-9-fluorenone Derivatives
Dorset, Hybl, and Ammon (1972) determined the crystal structure of 2,4,7-trinitro-9-fluorenone, providing valuable information about the molecular arrangement and bonding characteristics in fluorenone derivatives, including those similar to 2-acetamido-3-nitro-9-fluorenone (Dorset, Hybl, & Ammon, 1972).
Electronic Properties in Organic Diodes
Uehara et al. (1995) investigated the electronic properties of organic two-layer diodes using 9-fluorenone derivatives, including 2-acetamido-3-nitro-9-fluorenone. This research contributes to the understanding of electron transfer mechanisms in organic electronics (Uehara, Ichikawa, Maekawa, Serikawa, Nishiyama, & Tsunooka, 1995).
Safety and Hazards
properties
IUPAC Name |
N-(3-nitro-9-oxofluoren-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O4/c1-8(18)16-13-6-12-11(7-14(13)17(20)21)9-4-2-3-5-10(9)15(12)19/h2-7H,1H3,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKZAKQSPBYLXCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C2C3=CC=CC=C3C(=O)C2=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40157825 |
Source
|
| Record name | 2-Acetamido-3-nitro-9-fluorenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40157825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetamido-3-nitro-9-fluorenone | |
CAS RN |
13287-73-5 |
Source
|
| Record name | 2-Acetamido-3-nitro-9-fluorenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013287735 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC60826 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60826 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Acetamido-3-nitro-9-fluorenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40157825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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